(4-((4-(Furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C17H17N3O2S2/c21-17(15-4-2-10-23-15)20-7-5-19(6-8-20)11-16-18-13(12-24-16)14-3-1-9-22-14/h1-4,9-10,12H,5-8,11H2
• InChI Key: HWWBLSIKACUGGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=CS2)C3=CC=CO3)C(=O)C4=CC=CS4
• Molecular Formula: C17H17N3O2S2
• Molecular Weight: 359.5 g/mol

Description

(4-((4-(Furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Scientific Research Applications

Antimicrobial Activities

One study focused on the design, synthesis, and evaluation of antimicrobial activities of azole derivatives, including compounds related to "(4-((4-(Furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone." These compounds were synthesized starting from furan-2-carbohydrazide, leading to various derivatives including triazole compounds. These newly synthesized compounds displayed activity against tested microorganisms, highlighting their potential in developing antimicrobial agents (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).

Corrosion Inhibition

Another significant application involves the use of organic inhibitors for corrosion protection of mild steel in acidic media. A study examined the corrosion inhibition activity of newly synthesized compounds on mild steel in 1N HCl. These compounds showed promising results, with some achieving inhibition efficiency up to 80%, suggesting their potential as corrosion inhibitors (Singaravelu, Bhadusha, & Dharmalingam, 2022).

Synthesis and Pharmacological Evaluation

Research has also explored the synthesis and pharmacological evaluation of novel derivatives for potential antidepressant and antianxiety activities. One particular study synthesized a series of compounds and tested their antidepressant activities using behavioral assays in mice. Some compounds showed significant activity, indicating their potential for further development in treating depression and anxiety (Kumar, Chawla, Akhtar, Sahu, Rathore, & Sahu, 2017).

Anticancer and Antiangiogenic Effects

Another area of research involves the evaluation of thioxothiazolidin-4-one derivatives for anticancer and antiangiogenic effects. These studies suggest that such derivatives can significantly inhibit tumor growth and angiogenesis, offering a new approach to cancer therapy (Chandrappa, Chandru, Sharada, Vinaya, Kumar, Thimmegowda, Nagegowda, Kumar, & Rangappa, 2010).

Mechanism of Action

Thiazoles

, for instance, have been found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs) . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Indole derivatives

, on the other hand, possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . They have been found in many important synthetic drug molecules which bind with high affinity to multiple receptors .